Cas no 344254-29-1 (1-(3-chlorophenyl)-3-pyridin-2-ylthiourea)

• Product Name: 1-(3-chlorophenyl)-3-pyridin-2-ylthiourea
• CAS No: 344254-29-1
• MF: C₁₂H₁₀ClN₃S
• MW: 263.745899677277
• CID: 1468015
• PubChem ID: 3005366
• Update Time: 2025-04-20

1-(3-chlorophenyl)-3-pyridin-2-ylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-pyridin-2-ylthiourea
• NSC695053
• ST50929518
• AC1MHIP0
• CTK1B1176
• MolPort-008-304-493
• STK489894
• ZINC13223150
• AKOS003262013
• MCULE-7153924313
• NSC695053; ST50929518; AC1MHIP0; CTK1B1176; MolPort-008-304-493; STK489894; ZINC13223150; AKOS003262013; MCULE-7153924313;
• 1-(3-chlorophenyl)-3-(2-pyridyl)thiourea
• N-(3-Chlorophenyl)-N'-(2-pyridinyl)thiourea
• DTXSID60388275
• 344254-29-1
• NCI60_034028
• NSC-695053
• CHEMBL1976018

• Inchi： 1S/C12H10ClN3S/c13-9-4-3-5-10(8-9)15-12(17)16-11-6-1-2-7-14-11/h1-8H,(H2,14,15,16,17)
• InChI Key： KJWFTVWWEOPVBZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NC1C=CC=CN=1)=S

Computed Properties

• Exact Mass: 263.0283962g/mol
• Monoisotopic Mass: 263.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69Ų